![molecular formula C21H23FN4O2S B250995 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide](/img/structure/B250995.png)
2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thioamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various lab experiments.
Mechanism of Action
More research is needed to fully understand the mechanism of action of this compound.
2. Development of New Therapies: This compound has potential applications in the development of new therapies for a wide range of diseases.
3. Drug Delivery Systems: Research is needed to develop effective drug delivery systems for this compound.
4. Clinical Trials: Clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide is a promising compound for use in scientific research. This compound has a wide range of biochemical and physiological effects, making it a versatile candidate for use in various types of experiments. Further research is needed to fully understand its mechanism of action and to develop new therapies for a wide range of diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide in lab experiments include its wide range of biochemical and physiological effects, making it a versatile compound for use in various types of experiments. However, there are also some limitations to using this compound, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are many potential future directions for research on 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide. Some of these directions include:
1. Further Studies on its
Synthesis Methods
The synthesis method for 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide involves the reaction of 2-fluorobenzoyl chloride with 4-propanoylpiperazine in the presence of a base such as triethylamine. This reaction results in the formation of 2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamoyl}benzamide, which is then reacted with thioamide to yield the final product.
Scientific Research Applications
2-fluoro-N-{[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl}benzamide has been widely studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for use in various lab experiments. Some of the potential applications of this compound include:
1. Cancer Research: this compound has been shown to have anti-cancer properties, making it a potential candidate for use in cancer research.
2. Neurological Disorders: This compound has also been studied for its potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Cardiovascular Diseases: this compound has been shown to have potential applications in treating cardiovascular diseases such as hypertension and atherosclerosis.
Properties
Molecular Formula |
C21H23FN4O2S |
---|---|
Molecular Weight |
414.5 g/mol |
IUPAC Name |
2-fluoro-N-[[2-(4-propanoylpiperazin-1-yl)phenyl]carbamothioyl]benzamide |
InChI |
InChI=1S/C21H23FN4O2S/c1-2-19(27)26-13-11-25(12-14-26)18-10-6-5-9-17(18)23-21(29)24-20(28)15-7-3-4-8-16(15)22/h3-10H,2,11-14H2,1H3,(H2,23,24,28,29) |
InChI Key |
ZJUSHLLJLCDXIP-UHFFFAOYSA-N |
SMILES |
CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C3=CC=CC=C3F |
Canonical SMILES |
CCC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=S)NC(=O)C3=CC=CC=C3F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.